Cas no 1805023-64-6 (1-Bromo-3,4-dichloro-2-nitrobenzene)

• Product Name: 1-Bromo-3,4-dichloro-2-nitrobenzene
• CAS No: 1805023-64-6
• MF: C₆H₂BrCl₂NO₂
• MW: 270.895578861237
• CID: 4706578
• Update Time: 2025-06-30

1-Bromo-3,4-dichloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,4-dichloro-2-nitrobenzene

• Inchi： 1S/C6H2BrCl2NO2/c7-3-1-2-4(8)5(9)6(3)10(11)12/h1-2H
• InChI Key： AUIPRUDRLHQQFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3,4-dichloro-2-nitrobenzene

Introduction to 1-Bromo-3,4-dichloro-2-nitrobenzene (CAS No. 1805023-64-6)

1-Bromo-3,4-dichloro-2-nitrobenzene, with the chemical formula C₆H₂BrCl₂NO₂ and CAS number 1805023-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a subject of extensive study in medicinal chemistry. Its unique structural features, including bromine and chlorine substituents along with a nitro group, contribute to its reactivity and utility in synthetic pathways.

The structure of 1-Bromo-3,4-dichloro-2-nitrobenzene consists of a benzene ring substituted with bromine at the 1-position, chlorine atoms at the 3 and 4 positions, and a nitro group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various chemical transformations. The presence of multiple electronegative substituents makes it a versatile precursor for further functionalization, enabling the construction of more complex scaffolds.

In recent years, 1-Bromo-3,4-dichloro-2-nitrobenzene has been extensively explored in the development of novel pharmaceutical agents. Its derivatives have shown promise in targeting various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. The nitro group, in particular, is a well-known pharmacophore that can be reduced to an amine or further modified to introduce additional functionalities. This flexibility has made it a valuable building block in drug discovery campaigns.

One of the most compelling aspects of 1-Bromo-3,4-dichloro-2-nitrobenzene is its role in constructing heterocyclic compounds. Heterocycles are essential components of many bioactive molecules and are often responsible for their pharmacological properties. By serving as a precursor for fused or bridged heterocycles, this compound has enabled the synthesis of novel scaffolds with enhanced binding affinity and selectivity. For instance, researchers have utilized it to develop derivatives with inhibitory activity against specific enzymes implicated in cancer progression.

Moreover, the synthetic utility of 1-Bromo-3,4-dichloro-2-nitrobenzene extends beyond pharmaceutical applications. It has been employed in the synthesis of advanced materials and dyes due to its ability to undergo various coupling reactions. The bromine and chlorine atoms provide handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have enabled the creation of complex organic frameworks with applications in electronics and optoelectronics.

Recent advancements in computational chemistry have further highlighted the importance of 1-Bromo-3,4-dichloro-2-nitrobenzene as a key intermediate. Molecular modeling studies have demonstrated its potential as a ligand for metal complexes used in catalysis and diagnostics. The electron-deficient nature of the nitro-substituted benzene ring allows for coordination with transition metals, leading to catalysts that facilitate difficult chemical transformations under mild conditions. Such findings underscore the compound's versatility and its relevance in modern synthetic methodologies.

The agrochemical industry has also recognized the value of 1-Bromo-3,4-dichloro-2-nitrobenzene as a precursor for developing novel pesticides and herbicides. Derivatives of this compound have exhibited potent activity against resistant strains of pests and weeds. The structural motifs present in this molecule allow for fine-tuning of biological activity through strategic modifications. This has led to the discovery of new agrochemicals that offer improved efficacy while minimizing environmental impact.

In conclusion, 1-Bromo-3,4-dichloro-2-nitrobenzene (CAS No. 1805023-64-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agriculture. Its unique structural features make it an indispensable intermediate for constructing biologically active molecules and advanced materials alike. As research continues to uncover new synthetic pathways and applications, this compound is poised to remain at the forefront of chemical innovation.